Cas no 19179-31-8 (3,5-Dimethoxybenzonitrile)

• Product Name: 3,5-Dimethoxybenzonitrile
• CAS No: 19179-31-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00001804
• CID: 51239
• PubChem ID: 29482
• Update Time: 2025-04-18

3,5-Dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxybenzonitrile
• 3,5-dimethoxybenzenecarbonitrile
• 3,5-Dimethoxy-benzonitril
• 3,5-dimethoxy-benzonitrile
• 3.5-Dimethoxy-benzoesaeure-nitril
• BENZONITRILE,3,5-DIMETHOXY
• EINECS 242-858-0
• NSC 73710
• TIMTEC-BB SBB008557
• 3,5-Dimethoxybenzoni
• 1-Cyano-3,5-dimethoxybenzene
• 3,5-diMethoxybenzene nitrile
• (3,5-diMethoxyphenyl)carbonitrile
• 3,5-Dimethoxybenzonitrile,97%
• 3,5-DiMethoxybenzonitrile, 98%+
• 3,5-DiMethoxybenzonitrile, 97% 5GR
• BENZONITRILE, 3,5-DIMETHOXY-
• 3,5-Dimethoxy benzonitrile
• 8OJ1LY7B4L
• NVTHWSJNXVDIKR-UHFFFAOYSA-N
• NSC73710
• PubChem3122
• Benzonitrile,5-dimethoxy-
• 3,5-dimethoxybenzo nitrile
• KSC497I3P
• PARAGOS 440032
• 3,5-Dimethoxyb
• FT-0614641
• Z57899965
• BRN 0776115
• AKOS008969358
• BCP11277
• CS-W001927
• UNII-8OJ1LY7B4L
• FS-3228
• 19179-31-8
• AC-16561
• NSC-73710
• AM813
• 3-10-00-01449 (Beilstein Handbook Reference)
• 3,5-Dimethoxybenzonitrile, 99%
• DTXSID40172710
• EN300-176374
• F0001-0691
• MFCD00001804
• A813519
• InChI=1/C9H9NO2/c1-11-8-3-7(6-10)4-9(5-8)12-2/h3-5H,1-2H
• SCHEMBL202404
• 1-(Cyanomethyl)-3,5-dimethoxybenzene
• W-107727
• NS00026253
• SY030126
• DB-001249

• MDL： MFCD00001804
• Inchi： 1S/C9H9NO2/c1-11-8-3-7(6-10)4-9(5-8)12-2/h3-5H,1-2H3
• InChI Key： NVTHWSJNXVDIKR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=C(C=1)OC
• BRN： 0776115

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 138.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: Whitish crystals
• Density: 1.2021 (rough estimate)
• Melting Point: 87-89 °C (lit.)
• Boiling Point: 261.4℃ at 760 mmHg
• Flash Point: 104.9 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 42.25000
• LogP: 1.57548
• Solubility: Uncertain

3,5-Dimethoxybenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37
• RTECS：DI4355800
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides